Cas no 1805547-51-6 (2-(Bromomethyl)-4-(difluoromethyl)-3-iodo-5-methylpyridine)

• Product Name: 2-(Bromomethyl)-4-(difluoromethyl)-3-iodo-5-methylpyridine
• CAS No: 1805547-51-6
• MF: C₈H₇BrF₂IN
• MW: 361.953160524368
• CID: 4893008
• Update Time: 2025-08-02

2-(Bromomethyl)-4-(difluoromethyl)-3-iodo-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-4-(difluoromethyl)-3-iodo-5-methylpyridine

• Inchi： 1S/C8H7BrF2IN/c1-4-3-13-5(2-9)7(12)6(4)8(10)11/h3,8H,2H2,1H3
• InChI Key： BKGSDANDAHHAQF-UHFFFAOYSA-N
• SMILES： IC1C(CBr)=NC=C(C)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 3.1
• Topological Polar Surface Area: 12.9

Additional information on 2-(Bromomethyl)-4-(difluoromethyl)-3-iodo-5-methylpyridine

2-(Bromomethyl)-4-(difluoromethyl)-3-iodo-5-methylpyridine: A Comprehensive Overview

The compound 2-(Bromomethyl)-4-(difluoromethyl)-3-iodo-5-methylpyridine, with CAS No. 1805547-51-6, is a highly specialized organic molecule belonging to the pyridine derivative family. This compound has garnered significant attention in recent years due to its unique structural features and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure is characterized by a pyridine ring with multiple substituents: a bromomethyl group at position 2, a difluoromethyl group at position 4, an iodo group at position 3, and a methyl group at position 5. These substituents confer the molecule with distinct electronic and steric properties, making it a valuable building block for advanced chemical synthesis.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery, particularly due to their ability to modulate various biological targets. For instance, researchers have explored the potential of 2-(Bromomethyl)-4-(difluoromethyl)-3-iodo-5-methylpyridine as a precursor for constructing bioactive molecules with enhanced pharmacokinetic profiles. The bromomethyl group serves as an excellent leaving group, enabling the formation of diverse substitution products through nucleophilic aromatic substitution reactions. Similarly, the presence of the difluoromethyl group introduces fluorine atoms into the molecule, which are known to enhance lipophilicity and improve drug-like properties.

The iodo substituent at position 3 plays a critical role in directing the regioselectivity of subsequent reactions. This feature has been exploited in the development of novel synthetic pathways for constructing complex heterocyclic frameworks. For example, recent research has demonstrated the use of this compound as a key intermediate in the synthesis of multi-ring systems with potential applications in antiviral and anticancer therapies. The methyl group at position 5 further stabilizes the molecule's structure by providing additional electron-donating effects, which can influence both its chemical reactivity and biological activity.

From an environmental standpoint, understanding the fate and behavior of 2-(Bromomethyl)-4-(difluoromethyl)-3-iodo-5-methylpyridine in various ecosystems is crucial for assessing its potential impact on human health and the environment. Recent studies have focused on evaluating its biodegradation pathways under different conditions, such as aerobic and anaerobic environments. These investigations have revealed that the compound undergoes rapid transformation under certain microbial influences, suggesting that it may not persist long-term in natural settings.

In terms of industrial applications, this compound has found utility in the synthesis of advanced materials, such as coordination polymers and metal-organic frameworks (MOFs). Its ability to act as a ligand for transition metals has opened new avenues for creating porous materials with tailored properties for gas storage and catalysis. Researchers have also explored its use in electrochemical applications, where its redox properties make it a promising candidate for developing new types of batteries and sensors.

Looking ahead, the continued exploration of 2-(Bromomethyl)-4-(difluoromethyl)-3-iodo-5-methylpyridine's chemical versatility is expected to yield further breakthroughs across multiple disciplines. Its role as a versatile building block in organic synthesis positions it as a key player in advancing both fundamental research and applied technologies. As new synthetic methodologies emerge and our understanding of its biological interactions deepens, this compound is poised to contribute significantly to the development of innovative solutions in medicine, agriculture, and materials science.